
GSK3326595 solubility in different laboratory
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419 Get Quote

GSK3326595 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with GSK3326595, a potent and selective inhibitor of

Protein Arginine Methyltransferase 5 (PRMT5). Below you will find frequently asked questions

and troubleshooting guides to facilitate your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK3326595 and what is its mechanism of action?

A1: GSK3326595 is an orally available, small molecule inhibitor of Protein Arginine

Methyltransferase 5 (PRMT5).[1][2] PRMT5 is an enzyme that catalyzes the symmetrical

dimethylation of arginine residues on both histone and non-histone proteins, playing a crucial

role in regulating gene expression, cell proliferation, and other cellular processes.[1] By

inhibiting PRMT5, GSK3326595 can modulate the expression of genes involved in cell

proliferation, potentially leading to an anti-tumor response.[1][3] Its mechanism involves binding

to the substrate recognition site of PRMT5, thereby blocking its methyltransferase activity.[1]

Q2: In which research areas is GSK3326595 commonly used?

A2: GSK3326595 is primarily investigated in cancer research due to its anti-proliferative effects

in various cancer cell lines, including those from solid tumors and hematologic malignancies.[3]

It has been studied in the context of lymphoma, breast cancer, and myeloid neoplasms.[4]
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Additionally, research has explored its potential in inhibiting SARS-CoV-2 infection by affecting

the ACE2 receptor.[5]

Solubility and Stock Solution Preparation
GSK3326595 Solubility Data
The solubility of GSK3326595 in common laboratory solvents is summarized in the table below.

Please note that solubility can be influenced by factors such as temperature, pH, and the purity

of the solvent.
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Solvent Concentration Molarity (approx.) Notes

DMSO 62.5 mg/mL[6] 138.11 mM[6]

Sonication may be

required for complete

dissolution.[6] It is

recommended to use

newly opened,

anhydrous DMSO as

its hygroscopic nature

can negatively impact

solubility.[6]

55 mg/mL[7] 121.53 mM[7]
Sonication is

recommended.[7]

≥ 30 mg/mL - -

Ethanol Data not available Data not available

Empirical testing is

recommended to

determine solubility for

your specific

application.

Water Data not available Data not available

GSK3326595 is

expected to have low

aqueous solubility.

Saline Solution

2 mg/mL (in 10%

DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline)[7]

4.42 mM[7]
Sonication is

recommended.[7]

Experimental Protocol: Preparing a GSK3326595 Stock
Solution in DMSO

Preparation: Before opening, allow the vial of GSK3326595 to equilibrate to room

temperature.
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Solvent Addition: Use a new, unopened bottle of anhydrous, cell culture-grade DMSO to

minimize the impact of absorbed water on solubility.

Weighing: Accurately weigh the desired amount of GSK3326595 powder.

Dissolution: Add the appropriate volume of DMSO to the powder to achieve the target

concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO).

Sonication: To aid dissolution, place the vial in an ultrasonic water bath for short intervals

until the solution is clear and all particulate matter is dissolved.[6][7] Avoid excessive heating.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term stability.

Troubleshooting Guide
Issue: Precipitate forms in my stock solution upon storage.

Possible Cause: The concentration may be too high for stable storage, or the solution may

have absorbed moisture.

Troubleshooting Steps:

Gently warm the solution to room temperature and sonicate briefly to see if the precipitate

redissolves.

If the precipitate persists, it may be necessary to prepare a fresh stock solution at a

slightly lower concentration.

Ensure that the DMSO used is anhydrous and that the stock solution is stored in tightly

sealed vials to prevent moisture absorption.

Issue: I am observing unexpected or off-target effects in my cell-based assays.

Possible Cause: The concentration of DMSO in the final culture medium may be too high.

High concentrations of DMSO can be toxic to cells.

Troubleshooting Steps:
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Calculate the final concentration of DMSO in your experimental wells. It is generally

recommended to keep the final DMSO concentration below 0.5% (v/v), and ideally below

0.1%.

Run a vehicle control experiment with the same final concentration of DMSO to assess its

effect on your cells.

If DMSO toxicity is suspected, consider preparing a more concentrated stock solution to

reduce the volume added to the culture medium.
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Caption: PRMT5 signaling pathways involved in cancer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10829419?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for Solubility Issues
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Caption: Workflow for troubleshooting GSK3326595 solubility.

Logical Relationship: GSK3326595 Mechanism of Action
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Caption: Mechanism of action of GSK3326595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10829419#gsk3326595-solubility-in-different-
laboratory-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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